![molecular formula C14H16FNO3 B7453899 Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate](/img/structure/B7453899.png)
Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate, also known as MFPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MFPC is a piperidine derivative, and its synthesis method involves the reaction of 4-fluorobenzoyl chloride with piperidine-3-carboxylic acid followed by the addition of methyl iodide.
Scientific Research Applications
Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have anxiolytic and antinociceptive effects in animal models, indicating its potential as a treatment for anxiety and pain. In pharmacology, this compound has been studied for its potential as a novel analgesic and anti-inflammatory agent. In medicinal chemistry, this compound has been investigated for its potential as a lead compound for developing new drugs.
Mechanism of Action
The mechanism of action of Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate is not fully understood, but it is thought to act on the central nervous system. This compound has been shown to bind to the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, anxiety, and neuroprotection. Binding to the sigma-1 receptor has been shown to produce anxiolytic and antinociceptive effects, which may explain the observed effects of this compound in animal models.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antinociceptive effects in animal models. Anxiolytic effects refer to the reduction of anxiety-like behavior, while antinociceptive effects refer to the reduction of pain sensitivity. This compound has also been shown to have anti-inflammatory effects, which may be related to its potential as an analgesic. The biochemical and physiological effects of this compound are still being studied, and more research is needed to fully understand its mechanisms of action.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate in lab experiments is its high yield synthesis method, which makes it an efficient and cost-effective compound to produce. Additionally, the anxiolytic and antinociceptive effects of this compound make it a useful tool for studying anxiety and pain in animal models. However, one limitation of using this compound is its limited solubility in water, which may impact its bioavailability and effectiveness in certain experiments.
Future Directions
There are several future directions for research on Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate. One direction is to further investigate its mechanisms of action and biochemical and physiological effects. This may lead to the development of new drugs that target the sigma-1 receptor and have potential applications in the treatment of anxiety, pain, and inflammation. Another direction is to explore the potential of this compound as a lead compound for developing new drugs in medicinal chemistry. Finally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments and to develop new methods for improving its solubility and bioavailability.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method is efficient, and its anxiolytic and antinociceptive effects make it a useful tool for studying anxiety and pain in animal models. Further research is needed to fully understand its mechanisms of action, biochemical and physiological effects, and potential applications in drug development.
Synthesis Methods
The synthesis of Methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate involves the reaction of 4-fluorobenzoyl chloride with piperidine-3-carboxylic acid in the presence of triethylamine. The resulting intermediate is then treated with methyl iodide to yield this compound. The reaction proceeds under mild conditions and has a high yield, making it an efficient method for synthesizing this compound.
Properties
IUPAC Name |
methyl 1-(4-fluorobenzoyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO3/c1-19-14(18)11-3-2-8-16(9-11)13(17)10-4-6-12(15)7-5-10/h4-7,11H,2-3,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMJYKQBCTPVMEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN(C1)C(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.